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Compound of Interest

Compound Name: N-methylaniline

Cat. No.: B092194

Essential Safety and Handling Guide for N-
Methylaniline

This guide provides critical safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
N-methylaniline. Adherence to these procedures is essential for ensuring personal safety and
minimizing environmental impact.

N-methylaniline is a toxic and combustible liquid that can cause significant health effects
through inhalation, skin contact, or ingestion.[1] It may also cause damage to organs through
prolonged or repeated exposure. Therefore, strict adherence to the following personal
protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N-methylaniline to prevent
exposure.[2] The recommended equipment is detailed below.
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PPE Category

Recommended Equipment

Regulatory Standards

Eye and Face Protection

Chemical safety goggles or a
face shield are required to
prevent eye contact.[2][3][4]
Standard safety glasses are

not sufficient.[2]

OSHA 29 CFR 1910.133 or
European Standard EN166[2]

[4]115]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[2][5][6] Nitrile or
butyl rubber gloves are
recommended.[2][7] A lab coat
or a chemical-resistant apron

should also be worn.[2][8]

EU Directive 89/686/EEC and
the standard EN 374[4]

Respiratory Protection

All work should be performed
in a well-ventilated area,
preferably within a chemical
fume hood.[2][5] If engineering
controls are insufficient, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor cartridge should be
used.[2][5][6]

NIOSH/MSHA or European
Standard EN 149[5][6]

Quantitative Data Summary

The following table summarizes key quantitative data for N-methylaniline.
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Property Value

Flash Point 86 °C/ 186.8 °F[1][5]
Autoignition Temperature 500 °C /932 °F[5][6]
Vapor Pressure 0.4 mbar @ 20 °C[1]
Water Solubility 30 g/L[1]

Molecular Weight 107.16 g/mol [9]

Operational Plan: Safe Handling of N-methylaniline

Follow these step-by-step procedures for the safe handling of N-methylaniline in a laboratory
setting.

1. Preparation and Engineering Controls:
e Ensure a certified chemical fume hood is operational before beginning any work.[2]

» Verify that a safety shower and eyewash station are accessible and have been recently
tested.[6][8]

» Remove all potential ignition sources from the work area, as N-methylaniline is a
combustible liquid.[5][6][8]

2. Handling the Chemical:
e Don all required PPE as specified in the table above.[2]

o Conduct all transfers and weighing of N-methylaniline within the chemical fume hood to
minimize vapor inhalation.[2][5]

o Keep the container tightly sealed when not in use.[4][8]
e Avoid all personal contact, including inhalation, ingestion, and skin and eye contact.[4][7]

3. In Case of Exposure:
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« If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5]

 In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes.[5][9] Remove contaminated clothing and wash it before reuse.[6][9]
Seek medical advice if irritation persists.[5]

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, also under the eyelids.[5] Seek immediate medical attention.[5]

« |If swallowed: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate
medical attention.[3][4]

Disposal Plan: N-methylaniline Waste

Proper disposal of N-methylaniline and its containers is crucial to prevent environmental
contamination.[1]

1. Waste Segregation and Collection:
¢ N-methylaniline is considered hazardous waste.[1][6]

o Collect all N-methylaniline waste in a designated, properly labeled, and sealed container.
[10] The container should be clearly marked as "Hazardous Waste" and include the full
chemical name.[10]

¢ Do not mix N-methylaniline waste with other chemical waste unless permitted by your
institution's Environmental Health and Safety (EHS) department.[10]

2. Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as acids and oxidizing agents.[3]

e The storage area should have secondary containment to prevent the spread of material in
case of a leak.[10]

3. Final Disposal:
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» Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed disposal company.[3][10]

o Complete all necessary hazardous waste tags and documentation as required.[10]

Experimental Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of N-methylaniline

Preparation

Verify Chemical Fume Hood Operation

:

Check Safety Shower & Eyewash

l

Remove Ignition Sources

l

Don Appropriate PPE
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Keep Container Sealed

l

Avoid Personal Contact
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Collect in Labeled Waste Container
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Caption: Workflow for Safe Handling and Disposal of N-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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